Cas no 1158646-45-7 ((5-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride)

• Product Name: (5-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride
• CAS No: 1158646-45-7
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD11696367
• CID: 5196451
• Update Time: 2026-03-05

(5-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride
• (5-methyl-1,3-benzoxazol-2-yl)methanamine:hydrochloride
• (5-methyl-1,3-benzoxazol-2-yl)methylamine
• (5-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride

• MDL： MFCD11696367
• Inchi： 1S/C9H10N2O.ClH/c1-6-2-3-8-7(4-6)11-9(5-10)12-8;/h2-4H,5,10H2,1H3;1H
• InChI Key： WFHMYLZNATUEPR-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN)=NC2C=C(C)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on (5-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride

(5-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride (CAS No. 1158646-45-7): A Comprehensive Overview

The compound (5-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride, identified by the CAS registry number 1158646-45-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of benzoxazole derivatives, which have garnered considerable attention due to their versatile applications in drug discovery and material science. The structure of this compound comprises a benzoxazole ring system with a methyl group at the 5-position and a methylamine substituent at the 2-position, further complexed with hydrochloric acid to form the hydrochloride salt.

Recent studies have highlighted the potential of benzoxazole derivatives as promising candidates for the development of new therapeutic agents. For instance, research has demonstrated that (5-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride exhibits potent anti-inflammatory and antioxidant properties, making it a valuable lead compound for the treatment of chronic inflammatory diseases. Additionally, its ability to modulate key cellular pathways involved in neurodegenerative disorders has positioned it as a potential candidate for Alzheimer's disease therapeutics.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzoxazole ring. This is followed by functionalization at specific positions to introduce the methyl and amino groups. The final step involves protonation of the amine group with hydrochloric acid to yield the hydrochloride salt. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize the production process, ensuring high yield and purity.

In terms of physical properties, (5-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride is characterized by its crystalline structure and high solubility in polar solvents. These properties are advantageous for its application in pharmaceutical formulations, where bioavailability and stability are critical factors. Furthermore, spectroscopic analyses, including UV-Vis and NMR spectroscopy, have provided insights into its electronic structure and conformational preferences, which are essential for understanding its reactivity and biological activity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have revealed that the methyl group at the 5-position plays a crucial role in stabilizing the molecule's conformation, thereby enhancing its pharmacokinetic properties. Moreover, molecular docking experiments have shown that this compound can effectively bind to target proteins involved in various disease pathways, further underscoring its therapeutic potential.

In conclusion, (5-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride (CAS No. 1158646-45-7) represents a valuable addition to the arsenal of bioactive compounds being explored for diverse applications. Its unique chemical structure, coupled with its promising biological activities, positions it as a key molecule in contemporary drug discovery efforts. As research continues to unravel its full potential, this compound is expected to contribute significantly to advancements in medicine and related fields.